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Compound of Interest

Compound Name: Bromocyclopentane-d9

Cat. No.: B049281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Bromocyclopentane-d9 (CsDsBr), a deuterated analog of bromocyclopentane.
This isotopically labeled compound is a valuable tool in mechanistic studies, synthetic
chemistry, and pharmaceutical development. Its unique properties, stemming from the
replacement of hydrogen with deuterium, allow for detailed investigations into reaction kinetics
and pathways.

Physicochemical Properties

The physical and chemical properties of Bromocyclopentane-d9 are summarized in the table
below. These properties are similar to its non-deuterated counterpart, with slight differences
due to the increased mass of deuterium.[1]
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Property Value

Molecular Formula CsBrDo[2]

Molecular Weight 158.08 g/mol [1][2]

CAS Number 35468-44-1[1][2][3]

Boiling Point 137-139 °C (lit.)[2][4][5]

Density 1.473 g/mL at 25 °C (lit.)[2][4]
Refractive Index (n20/D) 1.488 (lit.)[2][5]

Isotopic Purity >98 atom % D

Chemical Purity =>99% (CP)

Flash Point 42.0 °C (107.6 °F) - closed cup[6]
Appearance Colorless to light yellow liquid[7]
INChl Key BRTFVKHPEHKBQF-UHUJFCCWSA-N[1]

[2H]C1([2H)C([2HD)/([2HDC([2H])([2H])C([2H])

SMILES String (Br)CL([2H])[2H]

Synthesis and Manufacturing

The synthesis of Bromocyclopentane-d9 with high isotopic purity is crucial for its applications.
Two primary strategies are employed: direct deuteration and synthesis from deuterated
precursors.

A prominent method for direct deuteration involves the use of a deuterated bromoplatinic acid
(DBPA) catalyst.[1] In this process, non-deuterated bromocyclopentane undergoes a hydrogen-
deuterium exchange reaction in the presence of the catalyst and a deuterium source, such as
deuterium gas and deuterium water.[8] The number of exchange cycles is a critical parameter
influencing the final deuteration level.[1]

An alternative approach involves multi-step synthesis starting from already deuterated
precursors.[1] This method allows for the controlled incorporation of deuterium atoms into the
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cyclopentyl ring before the final bromination step. For example, a deuterated cyclopentanol can
be reacted with a deuterated hydrobromic acid to yield the final product.[8]
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Figure 1: Synthetic pathways for Bromocyclopentane-d9.

Chemical Reactivity and Mechanistic Studies

Bromocyclopentane-d9 is an invaluable substrate for investigating the mechanisms of
nucleophilic substitution (Sn1 and Sn2) and elimination (E2) reactions.[1] The presence of nine
deuterium atoms allows for the study of kinetic isotope effects (KIE), which provide detailed
insights into the transition states of these reactions.[1]

By comparing the reaction rates of Bromocyclopentane-d9 (k_D) and its non-deuterated
counterpart (k_H), the KIE (k_H/k_D) can be determined. The magnitude of the KIE helps to
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distinguish between different reaction pathways. For instance, in substitution reactions, the a-
secondary KIE can help differentiate between Snl and Sn2 mechanisms.[1]

e Snl Pathway: Involves the rate-determining formation of a cyclopentyl carbocation.
» Sn2 Pathway: Proceeds via a concerted backside attack by a nucleophile.[1]

o E2 Pathway: A concerted reaction where a base removes a proton and the leaving group
departs simultaneously.
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Figure 2: Competing reaction pathways for Bromocyclopentane-d9.

Beyond mechanistic studies, Bromocyclopentane-d9 serves as a deuterated building block
for introducing a deuterated cyclopentyl moiety into more complex molecules, including active
pharmaceutical ingredients like Glycopyrrolate Bromide.[1][4] It can also be used to form
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Grignard reagents, enabling the creation of new carbon-carbon bonds while preserving the
isotopic label.[1]

Experimental Protocols and Analytical
Characterization

The chemical purity and isotopic enrichment of Bromocyclopentane-d9 are critical for its
intended applications. A combination of chromatographic and spectroscopic techniques is
employed for its characterization.

Experimental Workflow for Purity and Identity Confirmation:

« Initial Purity Assessment (GC): A sample of Bromocyclopentane-d9 is injected into a gas
chromatograph (GC) equipped with a flame ionization detector (FID). The resulting
chromatogram is used to identify and quantify any volatile organic impurities.

« Isotopic Purity and Molecular Weight Confirmation (HRMS): High-resolution mass
spectrometry (HRMS) is used to precisely determine the mass-to-charge ratio of the
molecular ion. This confirms the elemental composition and allows for the determination of
the relative abundance of different isotopologues, thus verifying the level of deuteration.[1]
The characteristic isotopic pattern of bromine (“°Br and 81Br) serves as an additional
confirmation point.[1]

o Structural Elucidation (NMR): Nuclear Magnetic Resonance (NMR) spectroscopy provides
detailed information about the molecular structure and the distribution of deuterium atoms.[1]
While *H NMR is used to detect any residual protons, 2H (Deuterium) NMR confirms the
positions of the deuterium labels.
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Figure 3: Analytical workflow for the characterization of Bromocyclopentane-d9.

Safety and Handling

Bromocyclopentane-d9 is a flammable liquid and vapor.[3][9] It should be handled in a well-
ventilated area, away from heat, sparks, and open flames.[3][9] Appropriate personal protective
equipment, including safety glasses, gloves, and flame-retardant clothing, should be worn.[3] It
is incompatible with strong oxidizing agents and strong bases.[3] In case of fire, use water
spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3] For detailed safety
information, consult the material safety data sheet (MSDS).[3][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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